Cas no 661489-70-9 (3-Dodecen-2-ol, 3-propyl-, (3Z)-)

• Product Name: 3-Dodecen-2-ol, 3-propyl-, (3Z)-
• CAS No: 661489-70-9
• MF: C₁₅H₃₀O
• MW: 226.398105144501
• CID: 1705009
• PubChem ID: 71375191
• Update Time: 2025-04-21

3-Dodecen-2-ol, 3-propyl-, (3Z)- Chemical and Physical Properties

Names and Identifiers

• 3-Dodecen-2-ol, 3-propyl-, (3Z)-
• 3-propyldodec-3-en-2-ol
• DTXSID80797941
• 661489-70-9

• Inchi： 1S/C15H30O/c1-4-6-7-8-9-10-11-13-15(12-5-2)14(3)16/h13-14,16H,4-12H2,1-3H3
• InChI Key： ZVKMYDBEENIYOP-UHFFFAOYSA-N
• SMILES： OC(C)C(CCC)=CCCCCCCCC

Computed Properties

• Exact Mass: 226.2298
• Monoisotopic Mass: 226.229665576g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 16
• Rotatable Bond Count: 10
• Complexity: 172
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• XLogP3: 6.1
• Topological Polar Surface Area: 20.2Ų

Experimental Properties

• PSA: 20.23